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  4. Methyl 2-[[2-(4-oxo-3,5-diphenylthieno[2,3-d]pyrimidin-2-yl)sulfanylacetyl]amino]-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate
Methyl 2-[[2-(4-oxo-3,5-diphenylthieno[2,3-d]pyrimidin-2-yl)sulfanylacetyl]amino]-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate Methyl 2-[[2-(4-oxo-3,5-diphenylthieno[2,3-d]pyrimidin-2-yl)sulfanylacetyl]amino]-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate
Brand Name: Vulcanchem
CAS No.: 379236-74-5
VCID: VC0383203
InChI: InChI=1S/C31H27N3O4S3/c1-38-30(37)26-21-15-9-4-10-16-23(21)41-28(26)32-24(35)18-40-31-33-27-25(22(17-39-27)19-11-5-2-6-12-19)29(36)34(31)20-13-7-3-8-14-20/h2-3,5-8,11-14,17H,4,9-10,15-16,18H2,1H3,(H,32,35)
SMILES: COC(=O)C1=C(SC2=C1CCCCC2)NC(=O)CSC3=NC4=C(C(=CS4)C5=CC=CC=C5)C(=O)N3C6=CC=CC=C6
Molecular Formula: C31H27N3O4S3
Molecular Weight: 601.8g/mol

Methyl 2-[[2-(4-oxo-3,5-diphenylthieno[2,3-d]pyrimidin-2-yl)sulfanylacetyl]amino]-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate

CAS No.: 379236-74-5

Main Products

VCID: VC0383203

Molecular Formula: C31H27N3O4S3

Molecular Weight: 601.8g/mol

Methyl 2-[[2-(4-oxo-3,5-diphenylthieno[2,3-d]pyrimidin-2-yl)sulfanylacetyl]amino]-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate - 379236-74-5

CAS No. 379236-74-5
Product Name Methyl 2-[[2-(4-oxo-3,5-diphenylthieno[2,3-d]pyrimidin-2-yl)sulfanylacetyl]amino]-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate
Molecular Formula C31H27N3O4S3
Molecular Weight 601.8g/mol
IUPAC Name methyl 2-[[2-(4-oxo-3,5-diphenylthieno[2,3-d]pyrimidin-2-yl)sulfanylacetyl]amino]-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate
Standard InChI InChI=1S/C31H27N3O4S3/c1-38-30(37)26-21-15-9-4-10-16-23(21)41-28(26)32-24(35)18-40-31-33-27-25(22(17-39-27)19-11-5-2-6-12-19)29(36)34(31)20-13-7-3-8-14-20/h2-3,5-8,11-14,17H,4,9-10,15-16,18H2,1H3,(H,32,35)
Standard InChIKey AVUMQQCFZGVKPQ-UHFFFAOYSA-N
SMILES COC(=O)C1=C(SC2=C1CCCCC2)NC(=O)CSC3=NC4=C(C(=CS4)C5=CC=CC=C5)C(=O)N3C6=CC=CC=C6
Canonical SMILES COC(=O)C1=C(SC2=C1CCCCC2)NC(=O)CSC3=NC4=C(C(=CS4)C5=CC=CC=C5)C(=O)N3C6=CC=CC=C6
PubChem Compound 5069360
Last Modified Nov 11 2021
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